Cas no 568565-86-6 (1-4-(4-fluorophenoxy)phenylmethanamine hydrochloride)

1-4-(4-fluorophenoxy)phenylmethanamine hydrochloride structure
568565-86-6 structure
Product Name:1-4-(4-fluorophenoxy)phenylmethanamine hydrochloride
CAS No:568565-86-6
MF:C13H13ClFNO
MW:253.699826002121
MDL:MFCD01862521
CID:92943
PubChem ID:10308088
Update Time:2025-04-18

1-4-(4-fluorophenoxy)phenylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Fluorophenoxy)benzylamine hydrochloride
    • (4-(4-Fluorophenoxy)phenyl)methanamine hydrochloride
    • [4-(4-fluorophenoxy)phenyl]methanamine,hydrochloride
    • 4PBA-Q05-1
    • 1-4-(4-fluorophenoxy)phenylmethanamine hydrochloride
    • [4-(4-fluorophenoxy)phenyl]methanamine;hydrochloride
    • 4-(4-Fluorophenoxy)benzylamine hydrochloride, AldrichCPR
    • 568565-86-6
    • MFCD01862521
    • (4-(4-fluorophenoxy)phenyl)methanaminehydrochloride
    • 4-(4-Fluorophenoxy)-benzylamine hydrochloride
    • FSCHAOUFEVMQOV-UHFFFAOYSA-N
    • F9995-2570
    • AKOS025213980
    • 1-[4-(4-Fluorophenoxy)phenyl]methanamine--hydrogen chloride (1/1)
    • 4-(4-fluorophenoxyl)benzylamine hydrochloride
    • EN300-1265534
    • AS-76718
    • DTXSID50437903
    • [4-(4-fluorophenoxy)phenyl]methanamine Hydrochloride
    • SCHEMBL4369779
    • 1-[4-(4-FLUOROPHENOXY)PHENYL]METHANAMINE HYDROCHLORIDE
    • G84085
    • MDL: MFCD01862521
    • Inchi: 1S/C13H12FNO.ClH/c14-11-3-7-13(8-4-11)16-12-5-1-10(9-15)2-6-12;/h1-8H,9,15H2;1H
    • InChI Key: FSCHAOUFEVMQOV-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC(=CC=1)OC1C=CC(=CC=1)CN

Computed Properties

  • Exact Mass: 253.06700
  • Monoisotopic Mass: 253.0669699g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Color/Form: White cream solid
  • Density: 1.2±0.1 g/cm3
  • Melting Point: 238-240°C
  • Boiling Point: 317.5±32.0 °C at 760 mmHg
  • Flash Point: 145.8±25.1 °C
  • PSA: 35.25000
  • LogP: 4.57900
  • Solubility: Insoluble in water
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-4-(4-fluorophenoxy)phenylmethanamine hydrochloride Security Information

1-4-(4-fluorophenoxy)phenylmethanamine hydrochloride Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-4-(4-fluorophenoxy)phenylmethanamine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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(4-(4-Fluorophenoxy)phenyl)methanamine hydrochloride
568565-86-6 95%
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TRC
B435140-10mg
(4-(4-fluorophenoxy)phenyl)methanamine hydrochloride
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10mg
$ 50.00 2022-06-07
TRC
B435140-50mg
(4-(4-fluorophenoxy)phenyl)methanamine hydrochloride
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50mg
$ 65.00 2022-06-07
TRC
B435140-100mg
(4-(4-fluorophenoxy)phenyl)methanamine hydrochloride
568565-86-6
100mg
$ 80.00 2022-06-07
abcr
AB174344-25 g
4-(4-Fluorophenoxy)benzylamine hydrochloride, 97%; .
568565-86-6 97%
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€827.40 2023-05-07
eNovation Chemicals LLC
D766104-1g
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